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Compound of Interest

Chondroitin disaccharide di-0S
Compound Name:

sodium salt
CAS No.: 136132-69-9
Cat. No.: B1436228

Get Quote

\ J

CAS Number: 136132-69-9 Molecular Formula: Ci1aH20NNaO11 Synonyms:

di-0S sodium salt,

UA-[1
3]-GalNAc sodium salt[1]

Executive Summary & Risk Profile

Status: Non-Hazardous (GHS/CLP Classification) Primary Hazard: Low (Nuisance Dust)
Ecological Impact: WGK 1 (Slightly hazardous to water)

As a Senior Application Scientist, | emphasize that while Chondroitin disaccharide di-0S
sodium salt is classified as non-hazardous under Global Harmonized System (GHS)
standards, "non-hazardous" does not imply "drain-safe.” This compound is a specific enzymatic
degradation product used primarily as an analytical standard (e.g., in HPLC/LC-MS glycan
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profiling). Due to its biological origin and potential for environmental accumulation, it must be
managed via a dedicated chemical waste stream, not municipal sewage.

Scientific Rationale: Although the molecule lacks toxic functional groups (like heavy metals or
halogenated hydrocarbons), it contributes to Chemical Oxygen Demand (COD) in water
systems. Furthermore, as a sodium salt of a sugar derivative, it creates a nutrient-rich
environment that can promote microbial overgrowth in plumbing traps if not flushed adequately,
though total containment is the preferred professional standard.

Pre-Disposal Handling & Segregation

Before disposal, the state of the material (Solid vs. Liquid) dictates the workflow. This
compound is typically handled in milligram quantities (e.g., 1 mg - 5 mg vials), which simplifies
containment but requires strict inventory tracking.

Stability & Reactivity

 Stability: Stable under standard laboratory conditions.
¢ Incompatibilities: Strong oxidizing agents.

o Storage: Typically -20°C. Ensure material is brought to room temperature before opening to
prevent condensation, which causes caking and complicates mass transfer to waste
containers.

Waste Segregation Protocol
Waste Stream Composition Action

Expired lyophilized powder, )
Segregate into Non-Hazardous

Solid Waste residual solids in vials, i )
Solid Chemical Waste.

contaminated weigh boats.

) Segregate into Organic
Agueous solutions, HPLC _ _
o ) ] Solvent Waste (if organic
Liquid Waste effluent (mixed with N
o modifiers are present) or
acetonitrile/methanol). _
Aqueous Chemical Waste.

] Segregate into Glass/Sharps
Sharps/Glass Broken ampoules or vials. S o )
Bin (rinse first if feasible).
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder)

Use this for expired standards or spill cleanup residues.

Containment: Do not empty the vial. Keep the substance in its original primary container
(glass vial/ampoule).

» Labeling: Deface the original label if required by local EHS (Environmental Health & Safety)
to indicate "Waste." Apply a hazardous waste tag (even for non-hazardous solids, this
ensures incineration trackability).

o Tag Details: "Non-hazardous solid waste: Chondroitin disaccharide sodium salt.”

o Secondary Container: Place the sealed vial into a clear, sealable polyethylene bag or a wide-
mouth high-density polyethylene (HDPE) drum designated for solid chemical waste.

» Final Disposal: Transfer to EHS for incineration.

o Mechanism: Incineration with afterburner and scrubber is the standard for carbohydrate
derivatives to ensure complete oxidation to COz, H20, and Naz0 (captured in ash).

Protocol B: Liquid Waste (HPLC/LC-MS Effluent)

Use this for experimental byproducts.
e Assessment: Determine the solvent matrix.
o Scenario 1 (Aqueous only): If dissolved in pure water or buffer.

o Scenario 2 (Mixed Organic): If dissolved in mobile phases (e.g., Acetonitrile/Water,
Methanol).

e Collection:

o For Scenario 1: Collect in a carboy labeled "Non-Hazardous Aqueous Waste."
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o For Scenario 2: Collect in a carboy labeled "Flammable Organic Waste" (due to the
solvent, not the chondroitin).

o Neutralization: No pH adjustment is necessary as the salt is neutral.

e Prohibition:DO NOT pour down the lab sink. Although soluble, the "Water Hazard Class 1"
designation requires prevention of environmental release.

Waste Decision Logic (Visualization)

The following diagram illustrates the decision matrix for disposing of Chondroitin
disaccharide di-0S sodium salt based on its physical state and solvent matrix.
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Start: Chondroitin Disaccharide
di-0S Waste

Determine Physical State

L

Solid (Powder/Residue) Liquid (Solution)

Isitina ViaI/Container?] [ Check Solvent Matrix

Yes
) ; Contains Organics Pure Aqueous
Seal Vial Cap Tightly No (Loose powder) (MeOH ACI\EIJ etc) (Water?Buf‘fer)
Place in Secondary Disposal: Flammable/Organic Disposal: Aqueous
Polyethylene Bag Waste Carboy Chemical Waste Carboy

Disposal: Solid Chemical

Waste Drum (Incineration)

Click to download full resolution via product page
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Caption: Decision tree for segregating Chondroitin disaccharide di-0S waste streams to ensure
compliance with incineration and environmental safety protocols.

Emergency Procedures (Spills)

In the event of a spill (e.g., dropping a vial of lyophilized powder):

o PPE: Wear standard nitrile gloves, safety glasses, and a lab coat. Respiratory protection
(N95) is recommended if a significant amount of dust is generated, though unlikely with mg-
scale vials.

o Containment: Avoid creating dust.[2][3][4] Do not dry sweep.

e Cleanup:
o Cover the spill with a damp paper towel to solubilize and trap the powder.
o Wipe up the material.[2][3][4]
o Clean the surface with water followed by 70% ethanol.

» Disposal of Cleanup Materials: Place all contaminated paper towels and gloves into the Solid
Chemical Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures: Chondroitin Disaccharide
di-0S Sodium Salt[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436228/docs#proper-disposal-procedures-
chondroitin-disaccharide-di-0Os-sodium-salt-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

